5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13N3O3/c1-10-6-8-12(9-7-10)15-17-16(22-18-15)13-4-3-5-14(11(13)2)19(20)21/h3-9H,1-2H3
• InChI Key: OKNRQUBNOGTCSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole, also known as MNOM-oxadiazole, is a heterocyclic compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole is not fully understood. However, studies suggest that it may act by inducing apoptosis in cancer cells, inhibiting nitroreductase activity, and reducing oxidative stress.
Biochemical and Physiological Effects
5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole has been found to have low toxicity and high selectivity towards cancer cells. It has also shown antioxidant and anti-inflammatory effects. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole has several advantages for lab experiments, including its high purity and yield, low toxicity, and selectivity towards cancer cells. However, its limited solubility in water and instability under acidic conditions can be a limitation for some experiments.

Future Directions

There are several future directions for 5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole research, including its potential as a therapeutic agent for cancer and inflammatory diseases, as well as its use in bioimaging and biosensing applications. Further studies are needed to fully understand its mechanism of action and optimize its properties for specific applications.
In conclusion, 5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole is a promising compound with potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its potential and optimize its properties for specific applications.

Synthesis Methods

5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole can be synthesized through various methods, including the reaction of 2-methyl-3-nitrophenylhydrazine, 4-methylbenzoyl chloride, and sodium azide in the presence of triethylamine. This method yields a high purity and yield of 5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole.

Scientific Research Applications

5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole has shown potential in various scientific research applications, including as a fluorescent probe for detecting nitroreductase activity, as a photosensitizer in photodynamic therapy, and as an inhibitor of cancer cell proliferation. 5-(2-methyl-3-nitrophenyl)-3-(4-methylphenyl)-1,2,4-oxadiazoleole has also been studied for its anti-inflammatory and antioxidant properties.